Cas no 2172203-36-8 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid
• CAS No: 2172203-36-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6350735
• PubChem ID: 165454543
• Update Time: 2025-10-30

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid
• EN300-1519140
• 2172203-36-8
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-27(2,17-24(31)30(3)28(25(32)33)15-9-4-10-16-28)29-26(34)35-18-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,23H,4,9-10,15-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： KKMGEJYDKFLWKT-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)N(C)C(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic Acid (CAS No. 2172203-36-8)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2172203-36-8, represents a pinnacle of molecular design, integrating multiple functional groups to potentially exhibit a wide range of biological activities. The structural complexity of this molecule, characterized by its cyclohexane backbone and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The Fmoc group, specifically [(9H-fluoren-9-yl)methoxycarbonyl], is a well-known protecting group in peptide synthesis but has also been explored in the development of more complex molecules. Its incorporation into the structure of 1-3-(...)amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid suggests potential applications in drug design, particularly in modulating enzyme activity or serving as a precursor for peptide mimetics. The cyclohexane ring in this compound adds another layer of conformational flexibility, which can be exploited to optimize binding interactions with biological targets.

In recent years, there has been a surge in research focused on the development of peptidomimetics—molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. The compound 1-3-(...)amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid fits well within this paradigm. Its design allows for the exploration of how structural modifications can influence biological activity without necessarily replicating peptide sequences. This approach is particularly valuable in drug discovery, where achieving selectivity and minimizing side effects are paramount.

The dimethylbutanamido moiety and the amide bond in the molecule contribute to its stability and solubility characteristics, making it a promising candidate for further investigation. These features are critical for ensuring that the compound can be effectively formulated into drug products and that it retains its integrity during storage and administration. Additionally, the presence of multiple chiral centers in this molecule offers opportunities for creating enantiomerically pure forms, which can have distinct pharmacological profiles.

Current research in medicinal chemistry increasingly emphasizes the importance of computational methods and high-throughput screening to accelerate the discovery process. The structural complexity of compounds like 1-3-(...)amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid necessitates sophisticated computational tools to predict their biological activity and optimize their properties. Advances in machine learning algorithms have enabled researchers to model molecular interactions with unprecedented accuracy, allowing for more targeted experimentation.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protective moiety but also contributes to the overall electronic properties of the molecule. This can influence how the compound interacts with biological targets such as enzymes or receptors. The ability to fine-tune these interactions through structural modifications is key to developing drugs that are both effective and well-tolerated by patients. Recent studies have demonstrated that Fmoc-functionalized compounds can exhibit unique pharmacological profiles compared to their unprotected counterparts.

The cyclohexane ring provides a rigid scaffold that can be exploited to enhance binding affinity and selectivity. By carefully positioning functional groups around this core structure, researchers can create molecules that bind tightly to specific biological targets while avoiding off-target effects. This level of precision is essential for developing therapeutics with minimal side effects and maximal efficacy.

In conclusion, 1-3-(...)amino)-N,3-dimethylbutanamidocyclohexane-1-carboxylic acid (CAS No. 2172203-36-8) represents a significant advancement in molecular design for pharmaceutical applications. Its complex structure and multifunctional groups make it a promising candidate for further research into peptidomimetics and enzyme inhibition. As computational methods continue to evolve and our understanding of molecular interactions deepens, compounds like this one are poised to play a crucial role in the next generation of drug discovery efforts.